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Compound of Interest

Compound Name: Racemomycin B

Cat. No.: B1680425 Get Quote

An In-depth Guide for Researchers, Scientists, and
Drug Development Professionals
This technical guide provides a comprehensive overview of the molecular characteristics of

Racemomycin B and standardized methodologies for evaluating its antimicrobial potency.

Racemomycin B is a member of the streptothricin class of antibiotics, characterized by a β-

lysine polymer chain. Its antimicrobial activity is a key area of interest for researchers in

infectious diseases and drug discovery.

Molecular and Physical Properties
Racemomycin B is a complex organic molecule with a significant number of nitrogen atoms,

contributing to its basicity and potential for interaction with biological targets. The fundamental

molecular data for Racemomycin B are summarized below.
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Property Value Source

Molecular Formula C₃₁H₅₈N₁₂O₁₀ [1]

Molecular Weight 758.9 g/mol [1]

Alternate Molecular Weight 758.87 g/mol [2]

Synonyms
Streptothricin D, Antibiotic OP

2C
[1]

Antimicrobial Activity Evaluation: Experimental
Protocol
The primary measure of Racemomycin B's efficacy against a specific microorganism is the

Minimum Inhibitory Concentration (MIC). This is defined as the lowest concentration of an

antimicrobial agent that prevents the visible growth of a microorganism after overnight

incubation. The following is a detailed protocol for determining the MIC of Racemomycin B
using the broth microdilution method.

Materials and Reagents
Racemomycin B

Sterile 96-well microtiter plates

Appropriate bacterial growth medium (e.g., Cation-adjusted Mueller-Hinton Broth)

Bacterial strain of interest

Sterile saline solution (0.85% w/v)

Spectrophotometer

Incubator

Experimental Procedure
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Preparation of Racemomycin B Stock Solution: Prepare a concentrated stock solution of

Racemomycin B in a suitable sterile solvent. The exact concentration will depend on the

expected MIC range.

Preparation of Bacterial Inoculum:

From a pure overnight culture of the test microorganism, select 3-4 colonies and suspend

them in sterile saline.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.

Dilute the standardized inoculum in the growth medium to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the test wells.

Serial Dilution in Microtiter Plate:

Dispense 100 µL of sterile growth medium into all wells of a 96-well plate.

Add 100 µL of the Racemomycin B stock solution to the first column of wells, resulting in

the highest test concentration.

Perform a two-fold serial dilution by transferring 100 µL from the first column to the

second, mixing thoroughly, and repeating this process across the plate to the tenth

column. Discard 100 µL from the tenth column.

Column 11 will serve as the positive control (inoculum without antibiotic), and column 12

will be the negative control (medium only).

Inoculation: Add 100 µL of the prepared bacterial inoculum to wells in columns 1 through 11.

Do not add inoculum to column 12.

Incubation: Cover the plate and incubate at 35-37°C for 16-24 hours.

Determination of MIC: After incubation, determine the MIC by visually inspecting the wells for

turbidity. The MIC is the lowest concentration of Racemomycin B at which there is no visible

growth. This can be confirmed by reading the absorbance with a plate reader.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1680425?utm_src=pdf-body
https://www.benchchem.com/product/b1680425?utm_src=pdf-body
https://www.benchchem.com/product/b1680425?utm_src=pdf-body
https://www.benchchem.com/product/b1680425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Experimental Workflow
The following diagram illustrates the key steps in the broth microdilution method for determining

the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent like Racemomycin B.
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Broth Microdilution MIC Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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